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Compound Name: 4-Methylhexa-2,4-dienoic acid

CAS No.: 69804-82-6

Cat. No.: B1352663

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The landscape of modern drug discovery is characterized by an unceasing quest for novel

molecular scaffolds that possess unique biological activities. Among the myriad of structures,

substituted polyenoic carboxylic acids represent a class of compounds with significant, yet not

fully exploited, therapeutic potential. This guide focuses on a specific member of this class: 4-
Methylhexa-2,4-dienoic acid. While seemingly a simple molecule, its conjugated diene

system and the presence of a methyl substituent offer intriguing possibilities for stereochemical

diversity and biological interaction. This document serves as a comprehensive technical

resource, providing an in-depth exploration of its chemical identity, synthesis, and potential

applications in the pharmaceutical sciences, all grounded in established scientific principles.

Chemical Identity and Physicochemical Properties
4-Methylhexa-2,4-dienoic acid is an unsaturated carboxylic acid with the molecular formula

C₇H₁₀O₂. The presence of two double bonds in conjugation, along with a methyl group on the

diene backbone, gives rise to several stereoisomers. The Chemical Abstracts Service (CAS)
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has assigned different numbers to the general structure and its specific isomers, which is

crucial for unambiguous identification in research and development.

CAS Number: 69804-82-6 (for the unspecified isomer)[1]

CAS Number for (2E,4E)-isomer: 69805-55-6[2]

The geometry of the double bonds significantly influences the molecule's shape and,

consequently, its biological activity. The (2E,4E)-isomer, with both double bonds in the trans

configuration, is expected to be the most thermodynamically stable.

A summary of the key computed physicochemical properties for 4-Methylhexa-2,4-dienoic
acid is presented in the table below. These parameters are crucial for predicting its behavior in

various biological and chemical systems, including solubility, membrane permeability, and

potential for intermolecular interactions.

Property Value Source

Molecular Weight 126.15 g/mol PubChem[3]

Molecular Formula C₇H₁₀O₂ PubChem[3]

XLogP3-AA 1.9 PubChem[3]

Hydrogen Bond Donor Count 1 PubChem[3]

Hydrogen Bond Acceptor

Count
2 PubChem[3]

Rotatable Bond Count 2 PubChem[3]

Exact Mass 126.0681 g/mol PubChem[3]

Topological Polar Surface Area 37.3 Å² PubChem[3]

Synthesis of (2E,4E)-4-Methylhexa-2,4-dienoic Acid:
A Stereoselective Approach
The synthesis of α,β-unsaturated carboxylic acids and their derivatives is a cornerstone of

organic chemistry, with numerous established methodologies. For the stereoselective synthesis
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of the (2E,4E)-isomer of 4-Methylhexa-2,4-dienoic acid, the Wittig reaction and its

modifications, such as the Horner-Wadsworth-Emmons reaction, are particularly powerful tools.

These reactions allow for the formation of carbon-carbon double bonds with a high degree of

control over the resulting stereochemistry.

Below is a proposed synthetic workflow for obtaining (2E,4E)-4-Methylhexa-2,4-dienoic acid,

designed to provide a high yield of the desired stereoisomer.

Diagram of the Proposed Synthetic Workflow

Step 1: Ylide Formation

Step 2: Wittig Reaction

Step 3: Saponification

Triethyl phosphonoacetate

Phosphonate Ylide

Deprotonation

Sodium Hydride (NaH)

Ethyl (2E,4E)-4-methylhexa-2,4-dienoate

Nucleophilic attack on carbonyl

Tiglaldehyde
(2-Methyl-2-butenal)

(2E,4E)-4-Methylhexa-2,4-dienoic acid

Hydrolysis

Potassium Hydroxide (KOH)

Click to download full resolution via product page

Caption: Proposed synthetic route for (2E,4E)-4-Methylhexa-2,4-dienoic acid.
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Experimental Protocol: Synthesis of (2E,4E)-4-
Methylhexa-2,4-dienoic Acid
This protocol is based on established Horner-Wadsworth-Emmons reaction procedures for the

synthesis of α,β-unsaturated esters, followed by saponification.

Materials:

Triethyl phosphonoacetate

Sodium hydride (60% dispersion in mineral oil)

Anhydrous Tetrahydrofuran (THF)

Tiglaldehyde (2-Methyl-2-butenal)

Potassium hydroxide (KOH)

Methanol

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Hydrochloric acid (1 M)

Step 1: Generation of the Phosphonate Ylide

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, add sodium hydride (1.2 equivalents) as a 60%

dispersion in mineral oil.

Wash the sodium hydride with anhydrous hexane under a nitrogen atmosphere to remove

the mineral oil, and then carefully decant the hexane.
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Add anhydrous THF to the flask to create a slurry.

Cool the slurry to 0 °C in an ice bath.

Slowly add triethyl phosphonoacetate (1.2 equivalents) dropwise to the stirred slurry via the

dropping funnel.

After the addition is complete, allow the mixture to warm to room temperature and stir for 1

hour to ensure complete formation of the ylide.

Step 2: Horner-Wadsworth-Emmons Reaction

Cool the ylide solution back down to 0 °C.

Add a solution of tiglaldehyde (1.0 equivalent) in anhydrous THF dropwise to the ylide

solution.

After the addition is complete, allow the reaction mixture to stir at room temperature

overnight.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude ethyl (2E,4E)-4-methylhexa-2,4-dienoate.

Purify the crude ester by flash column chromatography on silica gel.

Step 3: Saponification to the Carboxylic Acid

Dissolve the purified ester in a mixture of methanol and water.

Add potassium hydroxide (3.0 equivalents) and heat the mixture to reflux for 4 hours.
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Cool the reaction mixture to room temperature and remove the methanol under reduced

pressure.

Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any

unreacted ester.

Acidify the aqueous layer to pH 2 with 1 M hydrochloric acid.

Extract the acidified aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate under reduced pressure to yield (2E,4E)-4-Methylhexa-2,4-dienoic
acid as a solid.

Recrystallize from a suitable solvent system (e.g., hexane/ethyl acetate) to obtain the pure

product.

Spectroscopic Characterization
Accurate structural elucidation is paramount in chemical research. While a dedicated

publication with the complete spectral data for 4-Methylhexa-2,4-dienoic acid was not

identified in the conducted search, the expected spectroscopic features can be predicted based

on the analysis of similar structures and fundamental principles of spectroscopy.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy:

The ¹H NMR spectrum is expected to be complex due to the presence of vinylic protons and

their coupling. The key expected signals are:

A doublet for the methyl group at C6.

A singlet or a narrow quartet for the methyl group at C4.

A series of multiplets in the vinylic region (δ 5.5-7.5 ppm) corresponding to the protons at C2,

C3, and C5. The coupling constants will be indicative of the (E,E)-stereochemistry.

A broad singlet for the carboxylic acid proton, typically in the region of δ 10-12 ppm.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy:

The ¹³C NMR spectrum should display seven distinct signals:

A signal for the carboxylic acid carbonyl carbon (δ ~170 ppm).

Four signals in the vinylic region (δ ~120-150 ppm) for the carbons of the diene system.

Two signals in the aliphatic region for the two methyl groups.

IR (Infrared) Spectroscopy:

The IR spectrum will be characterized by:

A broad O-H stretch from the carboxylic acid group (~2500-3300 cm⁻¹).

A strong C=O stretch from the carboxylic acid carbonyl group (~1700 cm⁻¹).

C=C stretching vibrations for the conjugated diene system (~1600-1650 cm⁻¹).

Out-of-plane C-H bending vibrations for the trans double bonds (~965 cm⁻¹).

MS (Mass Spectrometry):

In the mass spectrum, the molecular ion peak [M]⁺ would be observed at m/z 126. Key

fragmentation patterns would likely involve the loss of a hydroxyl radical (•OH), a carboxyl

group (•COOH), and cleavage of the hydrocarbon chain.

Relevance in Drug Development and Medicinal
Chemistry
The 1,3-diene motif is a structural feature present in numerous natural products and

biologically active molecules. This functional group can participate in various biological

processes and serves as a versatile handle for further chemical modifications. The presence of

a carboxylic acid group in 4-Methylhexa-2,4-dienoic acid provides a key site for forming ionic

interactions or covalent linkages with biological targets.

Potential as an Enzyme Inhibitor:
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Substituted unsaturated carboxylic acids have been investigated as inhibitors of various

enzymes. For instance, derivatives of dienoic acids have the potential to act as mechanism-

based inhibitors or competitive inhibitors for enzymes involved in fatty acid metabolism or other

metabolic pathways. The conjugated diene system can also play a role in interacting with

enzyme active sites through π-π stacking or other non-covalent interactions.

Scaffold for Library Synthesis:

4-Methylhexa-2,4-dienoic acid can serve as a valuable starting material for the synthesis of

compound libraries for high-throughput screening. The carboxylic acid functionality can be

readily converted to a variety of other functional groups, such as esters, amides, and alcohols,

allowing for the rapid generation of a diverse set of molecules. The diene system can also be

functionalized through various reactions, including Diels-Alder cycloadditions, to create more

complex molecular architectures.

Diagram of Potential Derivatization Pathways

(2E,4E)-4-Methylhexa-2,4-dienoic acid

Ester Derivatives

Esterification

Amide Derivatives

Amidation

Alcohol Derivatives

Reduction

Diels-Alder Adducts

[4+2] Cycloaddition

Click to download full resolution via product page

Caption: Potential derivatization pathways for drug discovery applications.

Conclusion
4-Methylhexa-2,4-dienoic acid, while a relatively simple molecule, presents a platform for

further investigation in the field of medicinal chemistry and drug development. Its

stereoisomeric possibilities, coupled with the reactivity of its conjugated diene and carboxylic

acid functionalities, make it an attractive target for synthesis and biological evaluation. This

technical guide has provided a comprehensive overview of its chemical identity, a plausible and

detailed synthetic protocol, predicted spectroscopic characteristics, and a discussion of its
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potential relevance in the pharmaceutical sciences. Further research into the synthesis of its

various stereoisomers and a thorough investigation of their biological activities are warranted to

fully unlock the potential of this intriguing molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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